Cas no 2580231-45-2 (tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2580231-45-2
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5661114
• PubChem ID: 165890841
• Update Time: 2025-05-20

tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580231-45-2
• tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate
• EN300-27730665

• Inchi： 1S/C8H14N4O2/c1-8(2,3)14-6(13)5-10-7(9)12(4)11-5/h1-4H3,(H2,9,10,11)
• InChI Key： NPGWRDDOURZVCU-UHFFFAOYSA-N
• SMILES： O(C(C1N=C(N)N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate

tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 2580231-45-2): A Comprehensive Overview

tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 2580231-45-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in the compound provides steric protection, which can enhance the stability and solubility of the molecule. The 5-amino and 1-methyl functionalities are crucial for its biological activity and reactivity. The 1H-1,2,4-triazole ring is a well-known pharmacophore that is often found in drugs with diverse therapeutic effects, including antifungal, antiviral, and anti-inflammatory properties.

Recent studies have highlighted the potential of tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate in the development of new drug candidates. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus. The researchers found that the tert-butyl group plays a critical role in enhancing the compound's ability to disrupt fungal cell membranes.

In another study, published in the European Journal of Medicinal Chemistry, tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate was evaluated for its anti-inflammatory properties. The results showed that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be a promising lead for developing new anti-inflammatory drugs.

The synthesis of tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate involves several well-established chemical reactions. One common approach is to start with tert-butyl cyanoacetate and react it with hydrazine to form tert-butyl 3-cyanoacetylhydrazine. This intermediate is then cyclized using an appropriate acid catalyst to form the desired triazole ring. The subsequent introduction of the amino and methyl groups can be achieved through various substitution reactions.

The physical properties of tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate are also noteworthy. It is a white crystalline solid with a melting point of approximately 160°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in both solid-state and solution-phase reactions.

In terms of safety and handling, tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation.

The future prospects for tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential as a lead compound for drug discovery. Additionally, efforts are being made to develop more efficient synthetic routes to improve its scalability for industrial applications.

In conclusion, tert-butyl 5-amino-1-methyl-1H-1,2,4-triazole-3-carboxylate (CAS No. 2580231-45-2) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.